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Compound of Interest

Compound Name: 5-Bromo-2-propoxypyrimidine

Cat. No.: B1292394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 5-
Bromo-2-propoxypyrimidine, a key intermediate in pharmaceutical synthesis. Due to the

limited availability of specific quantitative solubility data in public literature, this document

focuses on providing a framework for solubility determination. It includes qualitative solubility

information for structurally related compounds, a detailed, adaptable experimental protocol for

quantitative solubility measurement, and a general synthetic pathway for 5-bromo-2-substituted

pyrimidines. This guide is intended to equip researchers, scientists, and drug development

professionals with the necessary information and methodologies to effectively utilize 5-Bromo-
2-propoxypyrimidine in their work.

Introduction
5-Bromo-2-propoxypyrimidine is a substituted pyrimidine derivative of significant interest in

medicinal chemistry and drug development. The pyrimidine scaffold is a core component of

many biologically active molecules, and the bromo- and propoxy- substituents on this particular

compound offer versatile handles for further chemical modification. A thorough understanding

of its solubility in various organic solvents is paramount for its effective use in chemical

reactions, purification processes, formulation development, and in vitro/in vivo screening.
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This guide addresses the current information gap regarding the quantitative solubility of 5-
Bromo-2-propoxypyrimidine. While direct experimental data is not readily available, this

document provides valuable context through comparative data of analogous compounds and

outlines a robust methodology for its empirical determination.

Physicochemical Properties of 5-Bromo-2-
propoxypyrimidine
A summary of the key physicochemical properties of 5-Bromo-2-propoxypyrimidine is

presented below.

Property Value

Chemical Formula C₇H₉BrN₂O

Molecular Weight 217.07 g/mol

Appearance Expected to be a solid at room temperature

CAS Number Not readily available

Solubility Profile
Quantitative Solubility Data
Exhaustive searches of scientific literature and chemical databases did not yield specific

quantitative solubility data for 5-Bromo-2-propoxypyrimidine in various organic solvents at

different temperatures.

Qualitative Solubility of Structurally Related Compounds
To provide a useful, albeit indirect, reference for formulating solvent systems for 5-Bromo-2-
propoxypyrimidine, the following table summarizes the qualitative solubility of similar bromo-

substituted pyrimidine and pyridine derivatives. The principle of "like dissolves like" suggests

that the solubility of 5-Bromo-2-propoxypyrimidine may follow similar trends.
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Solvent
5-Bromo-2-
nitropyridine[1]

5-Bromo-2-
(methylthio)pyrimid
ine-4-carboxylic
acid

5-BROMO-2-
METHYL-
PYRIMIDINE[2]

Water Insoluble Insoluble -

Methanol
Slightly Soluble /

Readily Dissolving
Limited compatibility Soluble[2]

Ethanol Readily Dissolving Limited compatibility -

Chloroform Slightly Soluble - -

Dimethyl Sulfoxide

(DMSO)
Readily Dissolving Good solubility -

Dimethylformamide

(DMF)
- Good solubility -

Note: "Readily dissolving" suggests good solubility, while "slightly soluble" indicates limited

solubility. For precise applications, experimental determination of solubility is highly

recommended.

Experimental Protocol for Solubility Determination
The following is a detailed, generalized protocol for the experimental determination of the

solubility of 5-Bromo-2-propoxypyrimidine in an organic solvent using the equilibrium

gravimetric method. This method is reliable and widely used for determining the

thermodynamic solubility of solid compounds.

Principle
A saturated solution of 5-Bromo-2-propoxypyrimidine is prepared in a specific solvent at a

constant temperature. A known volume or mass of the clear, saturated supernatant is then

carefully transferred to a pre-weighed container and the solvent is evaporated. The mass of the

remaining solid solute is determined, from which the solubility can be calculated and expressed

in various units (e.g., g/100 mL, mg/mL, or mole fraction).
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Materials and Equipment
5-Bromo-2-propoxypyrimidine (high purity)

Selected organic solvents (analytical grade)

Analytical balance (±0.0001 g)

Thermostatic shaker or water bath

Calibrated pipettes and syringes

Syringe filters (chemically compatible with the solvent)

Vials with screw caps

Drying oven or vacuum desiccator

Procedure
Preparation of Saturated Solution:

Add an excess amount of solid 5-Bromo-2-propoxypyrimidine to a series of vials. The

presence of undissolved solid at the end of the equilibration period is crucial to ensure

saturation.

Accurately add a known volume (e.g., 5.00 mL) or mass of the desired organic solvent to

each vial.

Tightly seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g.,

25 °C, 37 °C).

Allow the mixtures to equilibrate for a sufficient period (typically 24-72 hours) with constant

agitation to ensure the solution reaches thermodynamic equilibrium.
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Sample Withdrawal and Filtration:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to allow the excess solid to sediment.

Carefully withdraw a known volume of the supernatant using a pre-warmed pipette or

syringe.

Immediately filter the solution using a syringe filter into a pre-weighed, clean, and dry

container. This step is critical to remove any undissolved microparticles.

Solvent Evaporation and Weighing:

Place the container with the filtered saturated solution in a drying oven at a temperature

sufficient to evaporate the solvent without causing decomposition of the solute. A gentle

stream of nitrogen can be used to accelerate evaporation.

Once the solvent appears to be fully evaporated, place the container in a vacuum

desiccator to remove any residual solvent and cool to room temperature.

Weigh the container with the solid residue.

Repeat the drying and weighing cycles until a constant mass is achieved.

Calculation of Solubility
The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of container with residue - Mass of empty container) / Volume of

supernatant withdrawn (mL)] * 100

Visualization of Related Processes
General Synthetic Pathway for 5-Bromo-2-Substituted
Pyrimidines
The following diagram illustrates a general synthetic route to 5-bromo-2-substituted

pyrimidines, starting from 2-hydroxypyrimidine. This provides context for the synthesis of the
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target compound and its analogues.

2-Hydroxypyrimidine

Bromination
(e.g., HBr, H2O2)

Step 1

5-Bromo-2-hydroxypyrimidine

Chlorination
(e.g., POCl3)

Step 2

5-Bromo-2-chloropyrimidine

Nucleophilic Substitution
(e.g., Sodium Propoxide)

Step 3

5-Bromo-2-propoxypyrimidine

Click to download full resolution via product page

Caption: General synthetic pathway to 5-Bromo-2-propoxypyrimidine.
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Experimental Workflow for Solubility Determination
The logical flow of the experimental protocol for determining solubility is visualized below.

Preparation Equilibration Analysis Calculation

Add excess
5-Bromo-2-propoxypyrimidine

to vial

Add known volume
of organic solvent Seal vial Agitate at constant

temperature for 24-72h
Sedimentation and

filtration of supernatant
Evaporate solvent

from known volume
Dry residue to
constant mass

Calculate
Solubility

Click to download full resolution via product page

Caption: Workflow for experimental solubility determination.

Conclusion
While direct quantitative solubility data for 5-Bromo-2-propoxypyrimidine remains elusive in

the current body of scientific literature, this technical guide provides a crucial framework for

researchers. By presenting qualitative data for analogous compounds and a detailed,

adaptable experimental protocol, this document empowers scientists and drug development

professionals to determine the solubility of this important pharmaceutical intermediate in their

specific solvent systems. The provided visualizations of the general synthetic pathway and

experimental workflow further aid in the practical application of this compound. The empirical

determination of the solubility of 5-Bromo-2-propoxypyrimidine is strongly encouraged to

facilitate its broader use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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